Cas no 2167262-73-7 (2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine)

• Product Name: 2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine
• CAS No: 2167262-73-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5767555
• PubChem ID: 165523310
• Update Time: 2025-11-03

2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2167262-73-7
• EN300-1448765
• 2-methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine
• 2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C9H10N2O3/c1-5-9(10)7-4-6(11(12)13)2-3-8(7)14-5/h2-5,9H,10H2,1H3
• InChI Key： IXUJRGYBGJSNFC-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine

Chemical and Structural Insights into 2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 2167262-73-7)

The compound 2-Methyl-5-nitro-2,3-dihydro-1-benzofuran-3-amine (CAS No. 2167262-73-7) represents a structurally unique derivative of the benzofuran scaffold, a core motif extensively studied in pharmaceutical and agrochemical research. The integration of a nitro group at the C5 position and a methyl substituent at C2 imparts distinct electronic and steric properties to the molecule. These features are critical in modulating the compound’s reactivity and biological interactions. The dihydrobenzofuran ring system, with its partially saturated structure, further enhances the molecule’s conformational flexibility, making it a valuable candidate for drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of benzofuran derivatives like this compound through transition-metal-catalyzed coupling reactions. For instance, palladium-catalyzed nitration strategies have been optimized to introduce the nitro functionality with high regioselectivity. The presence of an aniline group at C3 adds another dimension to its reactivity, enabling participation in hydrogen bonding and π–π stacking interactions—key factors in molecular recognition processes.

In the context of pharmaceutical development, compounds bearing the nitrobenzofuran framework have shown promise as modulators of G protein-coupled receptors (GPCRs) and enzyme inhibitors. The methyl substitution at C2 is particularly noteworthy for its role in fine-tuning lipophilicity and metabolic stability. Computational studies using molecular docking simulations have highlighted the potential of such structures to bind selectively to targets like acetylcholinesterase (AChE) and tyrosine kinases, underscoring their therapeutic relevance.

The structural versatility of benzofurans has also attracted attention in material science applications. For example, nitro-functionalized derivatives are being explored as components of organic photovoltaic materials due to their tunable redox properties. The combination of electron-withdrawing nitro groups and aromatic conjugation systems allows for precise control over electronic behavior—a critical requirement for optoelectronic devices.

In terms of synthetic utility, this compound serves as a key intermediate in the construction of more complex heterocyclic frameworks. The nitro group, for instance, can be selectively reduced to an amino functionality or converted into other nitrogen-containing moieties through established protocols. Such transformations are pivotal in the synthesis of bioactive molecules where functional group diversity is essential for optimizing pharmacological profiles.

The chemical stability of dihydrobenzofurans under various reaction conditions further enhances their appeal as building blocks. Unlike fully unsaturated benzofurans, which are prone to oxidation or polymerization, the partially hydrogenated structure provides a balance between aromaticity and inertness. This property is particularly advantageous during multi-step syntheses where intermediate stability is crucial for process efficiency.

Ongoing research into nitro-containing heterocycles has revealed intriguing mechanistic insights into their biological activity. For example, studies on similar compounds have demonstrated that the position and number of nitro groups significantly influence antiproliferative effects via modulation of reactive oxygen species (ROS) levels in cancer cells. While these findings are preliminary, they highlight the potential of compounds like CAS No. 2167262-73-7 as lead candidates for further investigation.

The integration of modern analytical techniques such as NMR spectroscopy and X-ray crystallography has provided detailed structural elucidation of this compound. These methods confirm the spatial arrangement of substituents around the benzofuran core and validate theoretical predictions about molecular geometry. Such data are indispensable for guiding rational drug design efforts aimed at improving potency and selectivity.

In summary, CAS No. 2167262-73-7 (Compound Name: 2-Methyl-5-nitro-dihydro-benzofuran amine) exemplifies how strategic functionalization can transform a simple scaffold into a multifunctional platform with broad applicability across disciplines ranging from medicinal chemistry to materials science.